(2'-Methyl[1,1'-biphenyl]-2-yl)methanamine

• IUPAC Name: [2-(2-methylphenyl)phenyl]methanamine
• InChI: InChI=1S/C14H15N/c1-11-6-2-4-8-13(11)14-9-5-3-7-12(14)10-15/h2-9H,10,15H2,1H3
• InChI Key: KMKYKXAYRUYGKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC=CC=C2CN
• Molecular Formula: C14H15N
• DSSTOX Substance ID: DTXSID201283396
• Molecular Weight: 197.27 g/mol
• CAS RN: 153850-89-6

Description

2'-Methyl[1,1'-biphenyl]-2-yl)methanamine, also known as MBMA, is an organic compound with a wide range of applications in the scientific research field. It is a colorless crystalline solid with a melting point of 115°C and a boiling point of 250°C. MBMA is a versatile compound, and its uses have been studied in areas such as organic synthesis, pharmacology, and analytical chemistry.

Scientific Research Applications

(2'-Methyl[1,1'-biphenyl]-2-yl)methanamine has been used in a variety of scientific research applications. It has been used in organic synthesis for the preparation of a variety of compounds, such as amino acids, peptides, and heterocycles. It has also been used in the synthesis of pharmaceuticals, such as antifungals and antivirals. (2'-Methyl[1,1'-biphenyl]-2-yl)methanamine has also been used in the analysis of biological samples, such as proteins, DNA, and RNA. Additionally, (2'-Methyl[1,1'-biphenyl]-2-yl)methanamine has been used in the synthesis of nanomaterials and in the study of the structure and function of proteins.

Mechanism of Action

The mechanism of action of (2'-Methyl[1,1'-biphenyl]-2-yl)methanamine depends on the specific application. In organic synthesis, (2'-Methyl[1,1'-biphenyl]-2-yl)methanamine acts as a nucleophile, reacting with electrophiles to form new bonds. In the analysis of biological samples, (2'-Methyl[1,1'-biphenyl]-2-yl)methanamine acts as a quencher, binding to fluorescent molecules and reducing their fluorescence. In the synthesis of nanomaterials, (2'-Methyl[1,1'-biphenyl]-2-yl)methanamine acts as a linker, connecting nanomaterials to form larger structures. In the study of protein structure and function, (2'-Methyl[1,1'-biphenyl]-2-yl)methanamine acts as an inhibitor, blocking the activity of enzymes and other proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2'-Methyl[1,1'-biphenyl]-2-yl)methanamine are largely unknown, as it has not been tested in humans or animals. However, studies in cell cultures have shown that (2'-Methyl[1,1'-biphenyl]-2-yl)methanamine is not toxic and does not cause any significant changes in cell growth or metabolism. Additionally, (2'-Methyl[1,1'-biphenyl]-2-yl)methanamine has been shown to be non-carcinogenic and non-mutagenic.

Advantages and Limitations for Lab Experiments

(2'-Methyl[1,1'-biphenyl]-2-yl)methanamine has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to obtain, and stable at room temperature. Additionally, it is soluble in a variety of organic solvents and has a low melting point, making it easy to handle and work with. The main limitation of (2'-Methyl[1,1'-biphenyl]-2-yl)methanamine is its low solubility in water, which limits its use in aqueous solutions.

Future Directions

The future development of (2'-Methyl[1,1'-biphenyl]-2-yl)methanamine is likely to focus on its use in the synthesis of pharmaceuticals and nanomaterials. Additionally, further research into its biochemical and physiological effects is needed to understand its potential applications in medical and therapeutic settings. Additionally, further research into its mechanism of action could lead to the development of new synthetic methods and improved analytical techniques. Finally, further research into its solubility in water could lead to new uses for (2'-Methyl[1,1'-biphenyl]-2-yl)methanamine in aqueous solutions.

Synthesis Methods

(2'-Methyl[1,1'-biphenyl]-2-yl)methanamine can be synthesized through a variety of methods, including the classical Friedel-Crafts alkylation reaction, the Buchwald-Hartwig amination reaction, and the Michael addition reaction. The Friedel-Crafts alkylation reaction involves the reaction of an aromatic compound with an alkyl halide in the presence of an acid catalyst. The Buchwald-Hartwig amination reaction involves the reaction of an aromatic compound with an amine in the presence of a palladium catalyst. The Michael addition reaction involves the addition of a nucleophile to an activated unsaturated compound. Each of these methods has advantages and disadvantages, and the choice of method depends on the desired outcome and the availability of materials.